Ethyl 1-(6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(6-oxo-1H-pyridazin-4-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C12H17N3O3/c1-2-18-12(17)9-3-5-15(6-4-9)10-7-11(16)14-13-8-10/h7-9H,2-6H2,1H3,(H,14,16)
• InChI Key: LKAKDRBQUGHAAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=CC(=O)NN=C2
• Molecular Formula: C12H17N3O3
• DSSTOX Substance ID: DTXSID50654714
• Molecular Weight: 251.28 g/mol
• CAS RN: 1000018-23-4

Description

Ethyl 1-(6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylate, commonly referred to as EDPC, is a synthetic compound with a wide range of applications in the scientific and medical fields. EDPC is a derivative of the pyridazinone family of compounds and is a white, odorless, crystalline solid. It has a melting point of about 150°C and is soluble in water, ethanol, and benzene. EDPC has been used extensively in the laboratory for various purposes, such as synthesis, chromatography, and spectroscopy. In addition, EDPC has been studied for its potential use in drug development and medical treatments.

Scientific Research Applications

EDPC has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a chromatographic stationary phase, and as a spectroscopic reagent. EDPC has also been studied for its potential use in drug development, as a potential ligand for enzymes, and as a potential therapeutic agent. EDPC has been used to study the binding of drugs to proteins, as well as to study the effects of drugs on the body. EDPC has also been used to study the structure and function of enzymes and other proteins.

Mechanism of Action

The mechanism of action of EDPC is not yet fully understood. However, it is believed that EDPC binds to proteins, such as enzymes, and modifies their structure and function. EDPC is believed to interact with the active sites of enzymes, which can lead to changes in their catalytic activity. In addition, EDPC is thought to interact with other proteins, such as receptors, to modify their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of EDPC are not yet fully understood. However, EDPC has been studied for its potential use in drug development and medical treatments. EDPC has been shown to have a range of effects on the body, including anti-inflammatory, anti-cancer, and anti-diabetic effects. EDPC has also been studied for its potential to modulate the activity of enzymes and other proteins.

Advantages and Limitations for Lab Experiments

EDPC has a number of advantages for laboratory experiments. EDPC is a relatively inexpensive reagent, and its synthesis is relatively simple. EDPC is also a relatively stable compound, and it is soluble in a variety of solvents. EDPC is also non-toxic and has a low melting point, making it suitable for use in a variety of laboratory experiments.
However, EDPC also has some limitations. EDPC is not very soluble in water, and it is not very soluble in organic solvents. In addition, EDPC is a relatively unstable compound, and it can be degraded by light and air.

Future Directions

There are a number of potential future directions for EDPC research. EDPC could be further studied for its potential use in drug development, as a potential ligand for enzymes, and as a potential therapeutic agent. EDPC could also be studied for its potential to modulate the activity of enzymes and other proteins. In addition, EDPC could be studied for its potential to interact with other proteins, such as receptors, to modify their activity. Finally, EDPC could be studied for its potential to interact with other molecules, such as DNA and RNA, to modulate gene expression.